![molecular formula C17H34N2O4 B8577195 7-[Carbamoyl(4-hydroxynonyl)amino]heptanoic acid CAS No. 61042-46-4](/img/structure/B8577195.png)
7-[Carbamoyl(4-hydroxynonyl)amino]heptanoic acid
Cat. No. B8577195
M. Wt: 330.5 g/mol
InChI Key: JPSRIGGGCROFSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03989749
Procedure details
To a solution of sodium hydroxide (0.4 g., excess) in water (50 ml.) and ethanol (50 ml.) is added 7-[N-(4-hydroxynonyl)cyanamido]heptanoic acid (1.5 g., 0.005 mole). The clear solution that is obtained is treated with 30% hydrogen peroxide (1.25 ml., excess). At the end of two hours the reaction mixture is poured into water (150 ml.), acidified with hydrochloric acid (dil.) and extracted with methylene chloride (3 × 75 ml.). The organic layer is washed with brine then dried over sodium sulfate. Evaporation of the solvent affords an oil which becomes solid on standing. The solid is crystallized from butyl chloride to give 7-[1-(4-hydroxynonyl)ureido]heptanoic acid. The yield is 1.4 g. (85%) of natural melting at 75°-76° C.
Identifiers
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REACTION_CXSMILES
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[OH-:1].[Na+].[OH:3][CH:4]([CH2:20][CH2:21][CH2:22][CH2:23][CH3:24])[CH2:5][CH2:6][CH2:7][N:8]([CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][C:17]([OH:19])=[O:18])[C:9]#[N:10].OO.Cl>O.C(O)C>[OH:3][CH:4]([CH2:20][CH2:21][CH2:22][CH2:23][CH3:24])[CH2:5][CH2:6][CH2:7][N:8]([CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][C:17]([OH:19])=[O:18])[C:9]([NH2:10])=[O:1] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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0.4 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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OC(CCCN(C#N)CCCCCCC(=O)O)CCCCC
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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1.25 mL
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Type
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reactant
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Smiles
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OO
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Four
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The clear solution that is obtained
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with methylene chloride (3 × 75 ml.)
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WASH
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Type
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WASH
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Details
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The organic layer is washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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then dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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Evaporation of the solvent
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CUSTOM
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Type
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CUSTOM
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Details
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affords an oil which
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CUSTOM
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Type
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CUSTOM
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Details
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The solid is crystallized from butyl chloride
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Outcomes
Product
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Name
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Type
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product
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Smiles
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OC(CCCN(C(=O)N)CCCCCCC(=O)O)CCCCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
